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Compound of Interest

Compound Name: 2,2-Dichloro-1,1,1-trifluoroethane

Cat. No.: B3424313

Performance Showdown: HCFC-123 vs. HFC
Alternatives in Refrigeration Systems

A comprehensive analysis of experimental data reveals the performance characteristics of
HCFC-123 in comparison to its leading hydrofluorocarbon (HFC) alternatives, primarily HFC-
245fa and HFC-134a, in refrigeration systems, particularly low-pressure centrifugal chillers.
While HCFC-123 has been a stalwart refrigerant due to its high efficiency, its ozone-depleting
potential has necessitated the transition to environmentally benign alternatives. This guide
provides an objective comparison of their performance based on published experimental data.

Executive Summary of Performance Data

The following tables summarize the key performance indicators for HCFC-123 and its HFC
alternatives based on thermodynamic analysis and experimental studies.

Table 1: Thermodynamic Performance Comparison
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Coefficient of

Volumetric

. ] Suction Discharge
Refrigerant Performance Capacity
Pressure (kPa) Pressure (kPa)
(COP) (kJIm?3)
HCFC-123 6.9 386 39.9 155
HFC-245fa 6.7 594 62.7 246
6.96 (Relative
Power: 115%
HFC-134a - - -

compared to
CFC-11)

Note: Data for HCFC-123 and HFC-245fa is based on a simulation at 4.4°C evaporating and
40°C condensing temperatures[1]. HFC-134a data is presented relative to CFC-11 under

similar conditions[2]. A lower relative power indicates higher efficiency.

Table 2: Environmental and Physical Properties

Ozone Global
. Depletion Warming Boiling Point .
Refrigerant . . Flammability
Potential Potential (°C)
(ODP) (GWP, 100-yr)

HCFC-123 0.016 - 0.02[3][4]  77[5] 27.8 Non-flammable
Weakly
flammable under

HFC-245fa 0 1030 15.3 _
certain
conditions[1]

HFC-134a 0 1430[6] -26.1 Non-flammable

Detailed Performance Analysis

Experimental studies indicate that HCFC-123 holds a slight edge in terms of energy efficiency

over HFC-245fa. One analysis showed a 4 to 5 percent lower efficiency for HFC-245fa

compared to CFC-11, while HCFC-123 had an energy penalty of only 1 to 2 percent relative to

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100VIBZ.txt
https://p2infohouse.org/ref/29/28224.pdf
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1558&context=iracc/1000
https://apps.dtic.mil/sti/tr/pdf/ADA331087.pdf
https://www.asiaclimateconsortium.org/wp-content/uploads/2017/07/Low-GWP-Alternatives-to-HFCs-in-Refrigeration.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100VIBZ.txt
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3222&context=iracc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

CFC-11[1]. On a theoretical basis, HCFC-123 is approximately 2% less efficient than CFC-11,
making it a highly efficient option[2].

A key advantage of HFC-245fa is its higher volumetric capacity, which is the highest among the
compared refrigerants[1]. However, this comes with the trade-off of higher discharge pressure,
which may necessitate the use of pressure-coded vessels in refrigeration systemsJ[1].

For HFC-134a, while it has a zero ODP, its GWP is significantly higher than that of HCFC-123.
In terms of theoretical efficiency, HFC-134a shows a 15% lower efficiency compared to CFC-
11, whereas HCFC-123 is only 2% lower[2]. Chillers designed for HFC-134a can, however, be
optimized to achieve high efficiencies[7].

Experimental Protocols

The data presented is primarily derived from thermodynamic modeling and experimental
evaluations in centrifugal chiller systems. A typical experimental setup for evaluating refrigerant
performance involves the following:

1. Test Apparatus: A vapor compression refrigeration cycle test rig is constructed. This setup
typically includes a variable-speed compressor, an evaporator, a condenser, and an expansion
valve. For accurate measurements, the system is instrumented with pressure transducers,
temperature sensors (thermocouples or resistance temperature detectors), and flow meters at
key points in the refrigerant and secondary fluid (e.g., water) loops.

2. Operating Conditions: The performance of the refrigerants is evaluated under a range of
controlled operating conditions that simulate typical chiller operation. Key parameters that are
varied and monitored include:

o Evaporating Temperature: Typically set between 4°C and 10°C.
o Condensing Temperature: Typically set between 35°C and 45°C.
o Compressor Speed: Varied to assess performance at different cooling loads.

e Superheat and Subcooling: Controlled to optimize cycle efficiency and ensure safe
compressor operation.
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3. Data Acquisition and Analysis: A data acquisition system is used to continuously record the
pressure, temperature, and flow rate measurements. These raw data are then used to calculate
key performance parameters, including:

o Cooling Capacity: Determined by measuring the heat absorbed in the evaporator.
o Compressor Power Input: Measured using a power analyzer.

» Coefficient of Performance (COP): Calculated as the ratio of the cooling capacity to the
compressor power input.

» Volumetric Efficiency: Determined from the measured refrigerant mass flow rate and the
compressor displacement.

By systematically varying the operating conditions and analyzing the resulting performance
data for each refrigerant, a comprehensive comparison can be made.

Visualizing the Comparison Framework

The following diagram illustrates the logical workflow for comparing the performance of HCFC-
123 and its HFC alternatives.
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Caption: Logical workflow for comparing refrigerant performance.

Conclusion

The transition from HCFC-123 to HFC alternatives involves a trade-off between environmental
impact and system performance. While HFCs like HFC-245fa and HFC-134a offer a zero ODP,
they generally exhibit slightly lower energy efficiency and, in the case of HFC-134a, a
significantly higher GWP compared to HCFC-123. HFC-245fa presents a closer performance
profile to HCFC-123 in low-pressure systems but introduces considerations of mild flammability
and higher operating pressures. The selection of an appropriate alternative will depend on the
specific application, regulatory requirements, and a holistic assessment of the system's
lifecycle environmental impact and energy consumption. Newer hydrofluoroolefin (HFO)
alternatives, which have very low GWPs, are also emerging as long-term solutions[8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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